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Compound of Interest

Compound Name: Magnesium mandelate

Cat. No.: B095812

For Researchers, Scientists, and Drug Development Professionals

Introduction

Magnesium mandelate, the salt of magnesium and mandelic acid, is a compound with
potential applications in pharmaceutical formulations, particularly as a urinary antiseptic.[1]
Mandelic acid itself is known for its antibacterial properties.[2][3] The formulation of
magnesium mandelate into a stable and effective oral solid dosage form requires a thorough
understanding of its physicochemical properties and careful selection of excipients. Due to the
limited specific research on magnesium mandelate formulations, these application notes
provide a comprehensive guide based on its known characteristics, principles of
pharmaceutical science, and data from related magnesium salts and mandelate compounds.

Physicochemical Properties

A successful formulation strategy begins with a clear understanding of the active
pharmaceutical ingredient's (API) properties. Key physicochemical data for magnesium
mandelate are summarized below.
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Property Value Reference
Molecular Formula C16H14MgOs [1114]
Molecular Weight 326.58 g/mol [1][4]
Appearance White, odorless powder [1]
Solubility in Cold Water Slightly soluble [1]
Solubility in Boiling Water 1 part in 250 parts water [1]
Solubility in Alcohol Insoluble [1]
Aqueous Solution pH Practically neutral [1]

Stability in Air Stable [1]

Decomposes in the presence
Decomposition of acids to form free mandelic [1]

acid.

Preformulation Studies

Prior to developing a robust formulation, a series of preformulation studies are essential to
characterize the API and its interactions with potential excipients.

Excipient Compatibility

Given that many magnesium salts can be hygroscopic, care must be taken when selecting
excipients.[5] Compatibility studies are crucial to identify any potential physical or chemical
interactions between magnesium mandelate and the chosen excipients. A common approach
involves creating binary mixtures of the APl and each excipient (typically in a 1:1 ratio) and
subjecting them to accelerated stability conditions (e.g., 40°C/75% RH). Analytical techniques
such as Differential Scanning Calorimetry (DSC), Fourier-Transform Infrared Spectroscopy
(FTIR), and X-ray Powder Diffraction (XRPD) can be employed to detect any interactions.

Logical Workflow for Excipient Compatibility Screening:
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API Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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